Cas no 782504-72-7 (3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE)

• Product Name: 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE
• CAS No: 782504-72-7
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD08437510
• CID: 891630
• PubChem ID: 17039496
• Update Time: 2025-07-23

3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE
• 3-(piperidin-4-ylmethyl)phenol,hydrochloride
• 3-[(piperidin-4-yl)methyl]phenol hydrochloride
• AB45047
• 3-[(Piperidin-4-yl)methyl]phenol--hydrogen chloride (1/1)
• 3-(Piperidin-4-ylmethyl)phenol hydrochloride
• CS-0365772
• MFCD08437510
• DTXSID10588783
• 782504-72-7
• 3-(piperidin-4-ylmethyl)phenol;hydrochloride

• MDL： MFCD08437510
• Inchi： 1S/C12H17NO.ClH/c14-12-3-1-2-11(9-12)8-10-4-6-13-7-5-10;/h1-3,9-10,13-14H,4-8H2;1H
• InChI Key： WWBDJCORYMHEKR-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)CC1CCNCC1

Computed Properties

• Exact Mass: 227.10800
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 3.06510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE

Professional Introduction to 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE (CAS No. 782504-72-7)

3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 782504-72-7, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the combination of a piperidine ring and a hydroxyl-substituted aromatic ring, make it a valuable candidate for further investigation in drug discovery.

The compound’s molecular structure consists of a piperidine moiety linked to a phenolic group, which is further substituted with a methyl group at the 4-position. This arrangement contributes to its potential pharmacological properties, including interactions with various biological targets. The presence of both nitrogen and oxygen heteroatoms in its structure suggests that it may exhibit multiple modes of action, making it an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE molecule has shown potential in preclinical studies as an inhibitor of certain enzymes involved in these pathways. Specifically, its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored, suggesting its utility in the management of pain and inflammation.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can enhance its pharmacokinetic properties. Researchers have been experimenting with various derivatives of 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE to improve its solubility, bioavailability, and target specificity. These efforts have led to the identification of several promising analogs that show improved efficacy in animal models.

The synthesis of 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the piperidine ring, followed by functionalization at the 4-position of the phenol ring. The introduction of the methyl group and subsequent hydrochlorination are critical steps that determine the compound’s final properties.

The pharmacological profile of 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE has been studied in various in vitro and in vivo models. Initial findings suggest that it may have anti-inflammatory and analgesic effects, making it a potential candidate for treating conditions such as arthritis and neuropathic pain. Additionally, its interaction with neurotransmitter receptors has been investigated, indicating possible applications in the management of neurological disorders.

The compound’s stability and shelf-life are important considerations for its practical application in pharmaceutical formulations. Studies have been conducted to evaluate its degradation kinetics under different storage conditions, ensuring that it remains effective over time. These studies have also provided insights into optimal formulation strategies to maintain its integrity.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring thorough characterization and testing before approval for clinical use. The development pipeline for 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE is currently undergoing rigorous evaluation to meet these standards. Researchers are focusing on gathering comprehensive data on its safety, efficacy, and pharmacokinetics to support future regulatory submissions.

The future prospects for 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. These collaborations will also facilitate the development of novel drug candidates based on this compound’s scaffold.

In conclusion, 3-PIPERIDIN-4-YLMETHYL-PHENOL HYDROCHLORIDE (CAS No. 782504-72-7) represents a significant advancement in pharmaceutical research due to its unique structure and potential biological activities. Its investigation continues to reveal new insights into disease mechanisms and therapeutic strategies, positioning it as a cornerstone in the development of next-generation medications.